Cas no 1451393-50-2 (3-Carboxy-2-chloropyridine-5-boronic acid)
1451393-50-2 structure
Product Name:3-Carboxy-2-chloropyridine-5-boronic acid
CAS No:1451393-50-2
MF:C6H5BClNO4
MW:201.372200727463
MDL:MFCD13181645
CID:4733603
Update Time:2023-08-15
3-Carboxy-2-chloropyridine-5-boronic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Carboxy-2-chloropyridine-5-boronic acid
- 5-Borono-2-chloronicotinic acid
- BC001626
- Z1414
-
- MDL: MFCD13181645
- Inchi: 1S/C6H5BClNO4/c8-5-4(6(10)11)1-3(2-9-5)7(12)13/h1-2,12-13H,(H,10,11)
- InChI Key: BYEBVRVKFQUMBP-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=O)O)C=C(B(O)O)C=N1
Computed Properties
- Exact Mass: 201
- Monoisotopic Mass: 201
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 90.6
3-Carboxy-2-chloropyridine-5-boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B013631-125mg |
5-Borono-2-chloropyridine-3-carboxylic acid |
1451393-50-2 | 125mg |
$ 285.00 | 2022-06-07 | ||
| TRC | B013631-250mg |
5-Borono-2-chloropyridine-3-carboxylic acid |
1451393-50-2 | 250mg |
$ 475.00 | 2022-06-07 | ||
| Matrix Scientific | 209721-1g |
5-Borono-2-chloropyridine-3-carboxylic acid |
1451393-50-2 | 1g |
$2005.00 | 2023-09-07 | ||
| Matrix Scientific | 209721-25g |
5-Borono-2-chloropyridine-3-carboxylic acid |
1451393-50-2 | 25g |
$9186.00 | 2023-09-07 | ||
| abcr | AB515717-500 mg |
3-Carboxy-2-chloropyridine-5-boronic acid |
1451393-50-2 | 500MG |
€528.60 | 2023-04-17 | ||
| abcr | AB515717-1 g |
3-Carboxy-2-chloropyridine-5-boronic acid |
1451393-50-2 | 1g |
€719.40 | 2023-04-17 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB10180-100MG |
3-carboxy-2-chloropyridine-5-boronic acid |
1451393-50-2 | 95% | 100MG |
¥ 1,122.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB10180-250MG |
3-carboxy-2-chloropyridine-5-boronic acid |
1451393-50-2 | 95% | 250MG |
¥ 1,795.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB10180-500MG |
3-carboxy-2-chloropyridine-5-boronic acid |
1451393-50-2 | 95% | 500MG |
¥ 2,983.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB10180-1G |
3-carboxy-2-chloropyridine-5-boronic acid |
1451393-50-2 | 95% | 1g |
¥ 4,474.00 | 2023-03-30 |
3-Carboxy-2-chloropyridine-5-boronic acid Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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